Cas no 77531-78-3 (1-Piperidineacetamide, N-[1,1'-biphenyl]-3-yl-)

1-Piperidineacetamide, N-[1,1'-biphenyl]-3-yl- structure
77531-78-3 structure
Product Name:1-Piperidineacetamide, N-[1,1'-biphenyl]-3-yl-
CAS No:77531-78-3
MF:C19H22N2O
MW:294.390784740448
CID:535905
PubChem ID:13221926
Update Time:2025-04-19

1-Piperidineacetamide, N-[1,1'-biphenyl]-3-yl- Chemical and Physical Properties

Names and Identifiers

    • 1-Piperidineacetamide, N-[1,1'-biphenyl]-3-yl-
    • N-(3-phenylphenyl)-2-piperidin-1-ylacetamide
    • N-([1,1'-Biphenyl]-3-yl)-2-(piperidin-1-yl)acetamide
    • 77531-78-3
    • DTXSID30529517
    • Inchi: 1S/C19H22N2O/c22-19(15-21-12-5-2-6-13-21)20-18-11-7-10-17(14-18)16-8-3-1-4-9-16/h1,3-4,7-11,14H,2,5-6,12-13,15H2,(H,20,22)
    • InChI Key: LAHYNYBFVBTCEL-UHFFFAOYSA-N
    • SMILES: O=C(CN1CCCCC1)NC1C=CC=C(C2C=CC=CC=2)C=1

Computed Properties

  • Exact Mass: 294.173213330g/mol
  • Monoisotopic Mass: 294.173213330g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 345
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 32.3Ų
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